Cas no 68937-11-1 ((2Z)-4-(nonadecyloxy)-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-(nonadecyloxy)-4-oxobut-2-enoic acid
• CAS No: 68937-11-1
• MF: C₂₃H₄₂O₄
• MW: 382.577188014984
• CID: 1731242
• PubChem ID: 6437701
• Update Time: 2025-04-21

(2Z)-4-(nonadecyloxy)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-(nonadecyloxy)-4-oxobut-2-enoic acid
• (Z)-4-nonadecoxy-4-oxobut-2-enoic acid
• 958835-10-4
• 68937-11-1
• DTXSID801303502
• SCHEMBL8713655
• 1-Nonadecyl (2Z)-2-butenedioate

• Inchi： 1S/C23H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27-23(26)20-19-22(24)25/h19-20H,2-18,21H2,1H3,(H,24,25)/b20-19-
• InChI Key： OKKSJLBORUGOFW-VXPUYCOJSA-N
• SMILES： O(C(/C=C\C(=O)O)=O)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 382.30846
• Monoisotopic Mass: 382.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 0.956
• Boiling Point: 495.8°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.472
• PSA: 63.6